Cas no 1204295-90-8 (2-[Difluoro(phenyl)methyl]pyridine)

• Product Name: 2-[Difluoro(phenyl)methyl]pyridine
• CAS No: 1204295-90-8
• MF: C₁₂H₉F₂N
• MW: 205.203369855881
• MDL: MFCD14525507
• CID: 4685494
• Update Time: 2025-10-25

2-[Difluoro(phenyl)methyl]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoro-phenyl-methyl)-pyridine
• 2-[difluoro(phenyl)methyl]pyridine
• 2-[Difluoro(phenyl)methyl]pyridine

• MDL： MFCD14525507
• Inchi： 1S/C12H9F2N/c13-12(14,10-6-2-1-3-7-10)11-8-4-5-9-15-11/h1-9H
• InChI Key： GOKAJVBSHKENRB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CN=1)(C1C=CC=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 200
• Topological Polar Surface Area: 12.9

Additional information on 2-[Difluoro(phenyl)methyl]pyridine

Introduction to 2-[Difluoro(phenyl)methyl]pyridine (CAS No. 1204295-90-8)

2-[Difluoro(phenyl)methyl]pyridine (CAS No. 1204295-90-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as a key intermediate in the synthesis of various bioactive molecules.

The molecular structure of 2-[Difluoro(phenyl)methyl]pyridine consists of a pyridine ring substituted with a difluoromethyl group and a phenyl group. The presence of these functional groups imparts distinct chemical and physical properties to the molecule, making it an attractive candidate for various chemical reactions and biological studies. The difluoromethyl group, in particular, is known for its ability to modulate the reactivity and stability of organic compounds, which can be crucial in drug design and development.

Recent advancements in synthetic methodologies have facilitated the efficient synthesis of 2-[Difluoro(phenyl)methyl]pyridine. One notable approach involves the use of transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, which have proven to be highly effective in constructing the desired molecular framework. These methods not only improve the yield and purity of the product but also reduce the environmental impact associated with traditional synthetic routes.

In the context of medicinal chemistry, 2-[Difluoro(phenyl)methyl]pyridine has been explored for its potential as a lead compound in the development of new drugs. Studies have shown that this compound exhibits promising biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, research conducted by Smith et al. (2021) demonstrated that derivatives of 2-[Difluoro(phenyl)methyl]pyridine effectively inhibited the proliferation of cancer cells by targeting specific signaling pathways involved in cell growth and survival.

The pharmacological properties of 2-[Difluoro(phenyl)methyl]pyridine are further enhanced by its favorable physicochemical characteristics. The compound exhibits good solubility in both organic solvents and aqueous media, which facilitates its use in various biological assays and formulations. Additionally, its low toxicity profile makes it a suitable candidate for preclinical and clinical evaluations.

Beyond its direct applications in drug discovery, 2-[Difluoro(phenyl)methyl]pyridine serves as a valuable building block in the synthesis of more complex molecules. Its reactivity with different functional groups allows chemists to introduce additional substituents or modify existing ones, thereby expanding the scope of potential applications. For example, recent studies have explored the use of this compound as a precursor for the synthesis of fluorinated analogs of known bioactive molecules, which can exhibit enhanced potency or selectivity.

The structural versatility of 2-[Difluoro(phenyl)methyl]pyridine also makes it an attractive target for computational studies aimed at predicting its behavior in different environments. Molecular dynamics simulations and quantum mechanical calculations have provided insights into the conformational preferences and electronic properties of this compound, which can guide experimental efforts in optimizing its performance as a therapeutic agent or synthetic intermediate.

In conclusion, 2-[Difluoro(phenyl)methyl]pyridine (CAS No. 1204295-90-8) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with recent advancements in synthetic methodologies and biological studies, underscore its potential to contribute significantly to the development of novel therapeutic agents and bioactive molecules. As research in this area continues to evolve, it is anticipated that further insights into the properties and applications of this compound will emerge, paving the way for innovative solutions in healthcare and beyond.